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Compound of Interest

Compound Name: Butyl ethylcarbamate

{ Get Quote

Cat. No.: B15212386

Butyl ethylcarbamate, also known as ethyl N-butylcarbamate, is an organic compound with
the chemical formula C7H15NO2[1]. Its fundamental properties are summarized in the table

below.
Property Value Reference
Molecular Weight 145.20 g/mol [2]
Exact Mass 145.110278721 Da [2]

Molecular Formula

C7H15NO2

[1](2]

Appearance Colorless to light yellow liquid [1]

Density ~0.901 g/cm3 [1]

Melting Point Approximately -28 °C [1]

Boiling Point Approximately 208-212 °C [1]
Soluble in alcohol, ether, and

Solubility ketone solvents; almost [1]
insoluble in water.

CAS Number 591-62-8 [2]

Synthesis of Butyl Ethylcarbamate
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The synthesis of butyl ethylcarbamate can be achieved through several routes. A common
laboratory-scale preparation involves the reaction of ethyl formate with butylamine. A more
general and environmentally friendly approach utilizes urea as a carbonyl source in the
presence of a catalyst.

Experimental Protocol: Synthesis from Ethyl Formate
and Butylamine

This method involves the direct reaction between an ester (ethyl formate) and an amine
(butylamine).

Materials:

Ethyl formate

Butylamine

Heating apparatus

Distillation equipment

Procedure:

¢ Mix equimolar amounts of ethyl formate and butylamine in a suitable reaction vessel.

o Heat the mixture under controlled temperature and pressure to facilitate the reaction.[1]
 After the reaction is complete, purify the resulting butyl ethylcarbamate by distillation.[1]

A logical diagram of this synthesis pathway is presented below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://chembk.com/en/chem/ethyl%20N-butylcarbamate
https://www.benchchem.com/product/b15212386?utm_src=pdf-body
https://chembk.com/en/chem/ethyl%20N-butylcarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15212386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Ethyl Formate

Reactants

Butylamine

Process

Reaction

Purification

Distillation

Pro«

y

{uct

Butyl Ethylcarbamate

Click to download full resolution via product page

Caption: General synthesis of butyl ethylcarbamate.

Experimental Protocol: Synthesis from Urea and

Butanol

This method provides a more sustainable route for producing alkyl carbamates.

Materials:

e Urea

e n-Butanol
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 Silica gel supported catalyst (e.g., TiO2/Si0O2)[3]

o Autoclave

Procedure:

Introduce 20 mL of butanol, 1 g of urea, and 0.1 g of the catalyst into a 90 mL autoclave.[3]

Heat the autoclave to 170 °C for 4-6 hours.[3]

To improve the yield, the ammonia gas produced during the reaction can be released 2-3
times.[3]

After the reaction, cool the autoclave to room temperature for subsequent analysis and
purification.[3]

Analytical Methodology: GC/MS Analysis

Gas chromatography-mass spectrometry (GC/MS) is a robust method for the determination
and quantification of butyl ethylcarbamate. The following protocol is adapted from established
methods for analyzing related carbamates in various matrices.[4][5][6]

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC/MS)

Capillary column (e.g., DB-WAX)[5]

Dichloromethane (DCM) for extraction

Internal standards (e.g., isotopically labeled ethyl carbamate or n-butyl carbamate)[4]

Solid-Phase Extraction (SPE) cartridges (e.g., C18)[7]

Procedure:

e Sample Preparation:
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o For liquid samples, dilute with water to a known concentration (e.g., 25% ethanol v/v for
alcoholic beverages).[4]

o Perform a liquid-liquid extraction with dichloromethane.[4]

o For samples with significant matrix interference, an additional cleanup step using Solid-
Phase Extraction (SPE) can be employed.[4][5]

o GC/MS Analysis:

[e]

Inject the prepared sample into the GC.

o

Set the injector temperature to 250°C and the transfer line to 240°C.[6]

[¢]

Use a temperature program for the column, for instance, hold at 40°C for 5 minutes, then
ramp up to 230°C.[6]

[¢]

Operate the mass spectrometer in selected ion monitoring (SIM) mode for enhanced
sensitivity and specificity.[6]

e Quantification:

o Quantify butyl ethylcarbamate by comparing its peak area to that of a known
concentration of an internal standard.[4]

The workflow for this analytical procedure is visualized below.
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Caption: Workflow for GC/MS analysis of butyl ethylcarbamate.

Safety and Handling
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Butyl ethylcarbamate may be irritating to the skin, eyes, and respiratory tract.[1] It is essential
to handle this chemical with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.[1] Work should be conducted in a well-ventilated area or under
a fume hood.[8] Store the compound in a cool, dry place away from ignition sources.[1][8] In
case of accidental contact or ingestion, seek immediate medical attention.[1]

Applications

Butyl ethylcarbamate serves primarily as an intermediate in organic synthesis.[1] It has also
found use in the formulation of certain pesticides and herbicides in the agricultural sector.[1] In
the cosmetics industry, it may be used as a preservative.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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